SK-216

• CAS No.: 654080-03-2
• Product Name: SK-216
• Molecular Formula: C29H29NNa2O6
• Molecular Weight: 533.53
• IUPAC Name: disodium;2-[5-[6-(5-tert-butyl-1,3-benzoxazol-2-yl)naphthalen-2-yl]oxypentyl]propanedioate
• Standard InChI: InChI=1S/C29H31NO6.2Na/c1-29(2,3)21-11-13-25-24(17-21)30-26(36-25)20-9-8-19-16-22(12-10-18(19)15-20)35-14-6-4-5-7-23(27(31)32)28(33)34;;/h8-13,15-17,23H,4-7,14H2,1-3H3,(H,31,32)(H,33,34);;/q;2*+1/p-2
• Standard InChIKey: YYTGMMYYLGKWIK-UHFFFAOYSA-L
• SMILES: CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C3=CC4=C(C=C3)C=C(C=C4)OCCCCCC(C(=O)[O-])C(=O)[O-].[Na+].[Na+]
• Appearance: Solid powder
• Description: SK-216, also known as Plasminogen activator inhibitor-1 (PAI-1) inhibitor, is a specific PAI-1 inhibitor. SK-216 reduced the extent of angiogenesis in the tumors and inhibited VEGF-induced migration and tube formation by human umbilical vein endothelial cells in vitro. SK-216 reduced the degree of bleomycin-induced pulmonary fibrosis in mice. Targeting PAI-1 as a downstream effector of TGF-β could be a promising therapeutic strategy for pulmonary fibrosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SK-216; SK 216; SK216.Plasminogen activator inhibitor-1 (PAI-1) inhibitor.
• Reference: 1: Takayama Y, Hattori N, Hamada H, Masuda T, Omori K, Akita S, Iwamoto H,; 2: Omori K, Hattori N, Senoo T, Takayama Y, Masuda T, Nakashima T, Iwamoto H,; 3: Masuda T, Hattori N, Senoo T, Akita S, Ishikawa N, Fujitaka K, Haruta Y, Murai; 4: Mutoh M, Niho N, Komiya M, Takahashi M, Ohtsubo R, Nakatogawa K, Ueda K,
• PubChem Compound: 52916994
• Last Modified: Nov 11 2021